CID 131846295

• Molecular Formula: C22H24N2Na4O10
• Molecular Weight: 568.4 g/mol
• InChI: InChI=1S/C22H24N2O10.4Na/c25-19(26)11-23(12-20(27)28)15-5-1-3-7-17(15)33-9-10-34-18-8-4-2-6-16(18)24(13-21(29)30)14-22(31)32;;;;/h1-8H,9-14H2,(H,25,26)(H,27,28)(H,29,30)(H,31,32)
• InChIKey: VCWPDCDPMKXJLE-UHFFFAOYSA-N

BAPTA Tetrasodium Salt (CID 131846295): High-Selectivity Calcium Chelator for Quantitative Extracellular Ca²⁺ Control

CID 131846295 is the tetrasodium salt of BAPTA (1,2-bis(2-aminophenoxy)ethane-N,N,N′,N′-tetraacetic acid), a synthetic aminopolycarboxylic acid calcium chelator of the EGTA family originally designed and synthesized by Roger Tsien in 1980 [1]. BAPTA tetrasodium salt (CAS 126824-24-6, molecular formula C₂₂H₂₀N₂Na₄O₁₀, MW 564.37 g/mol) is a membrane-impermeable, water-soluble chelator that exhibits a 105-fold greater affinity for Ca²⁺ (Kd ≈ 110–200 nM) than for Mg²⁺ (Kd ≈ 19 mM), with metal binding that is largely insensitive to pH changes at physiological values and with Ca²⁺ binding kinetics approximately 50–100 times faster than EGTA .

Compartment selectivity Membrane-impermeable; confines Ca²⁺ chelation to extracellular space

Ca²⁺ control Fast, pH-insensitive buffering with ~105× selectivity for Ca²⁺ over Mg²⁺

Detection Intrinsic UV shift (254→279 nm) for label-free spectrophotometric readout

Preparation High aqueous solubility; organic solvent-free stock preparation

• [1] Tsien RY. New calcium indicators and buffers with high selectivity against magnesium and protons: design, synthesis, and properties of prototype structures. Biochemistry. 1980;19(11):2396-2404. doi:10.1021/bi00552a018 View Source

Why EGTA, EDTA, or BAPTA Free Acid Cannot Replace BAPTA Tetrasodium Salt (CID 131846295) for Quantitative Extracellular Ca²⁺ Buffering

Although EGTA, EDTA, and BAPTA free acid all belong to the aminopolycarboxylic acid chelator class, they are not functionally interchangeable in experiments requiring precise, rapid, and pH-insensitive extracellular Ca²⁺ control. BAPTA tetrasodium salt incorporates a rigid benzene-ring scaffold between the ether oxygen and nitrogen atoms—a deliberate structural modification over EGTA’s flexible methylene linkers—that simultaneously accelerates Ca²⁺ on-rate kinetics by ~50–100×, eliminates the protonation-dependent slowdown of Ca²⁺ binding that plagues EGTA near physiological pH, and enables direct spectrophotometric quantification via UV shift [1]. The tetrasodium counterion ensures aqueous solubility orders of magnitude above the free acid form, enabling high-concentration stock preparation without organic co-solvents that could confound biological assays .

EGTA kinetics may not resolve rapid Ca²⁺ signals

BAPTA binds Ca²⁺ ~50–100× faster; EGTA’s slow on-rate prevents capture of sub-millisecond transients in synaptic or microdomain studies.

EDTA co-chelates Mg²⁺ at physiological levels

EDTA substantially buffers Mg²⁺ alongside Ca²⁺, perturbing both ion concentrations; BAPTA spares Mg²⁺, preserving experimental fidelity.

BAPTA free acid solubility limits direct use

Free acid requires organic co-solvents or alkaline pH; tetrasodium salt dissolves directly in neutral aqueous buffer at ≥10 mg/mL.

• [1] Tsien RY. New calcium indicators and buffers with high selectivity against magnesium and protons: design, synthesis, and properties of prototype structures. Biochemistry. 1980;19(11):2396-2404. doi:10.1021/bi00552a018 View Source

Quantitative Differential Evidence: BAPTA Tetrasodium Salt (CID 131846295) Versus Closest Calcium Chelator Alternatives

Ca²⁺/Mg²⁺ Selectivity: BAPTA Tetrasodium Outperforms EDTA by >2,000-Fold in Discriminating Calcium from Magnesium

BAPTA tetrasodium salt provides vastly superior discrimination between Ca²⁺ and Mg²⁺ compared to EDTA, the most widely used general-purpose chelator. BAPTA exhibits stability constants of logK_Ca = 6.97 versus logK_Mg = 1.77 , yielding a Ca²⁺/Mg²⁺ selectivity ratio of approximately 158,000:1 (ΔlogK = 5.20). In contrast, EDTA forms complexes with logK_Ca ≈ 10.65 and logK_Mg ≈ 8.7, yielding only a ~70:1 selectivity ratio (ΔlogK ≈ 1.85) . BAPTA tetrasodium's Kd for Ca²⁺ is 110 nM under standard conditions—positioned optimally for buffering near resting intracellular Ca²⁺ concentrations—while its Kd for Mg²⁺ is ~19 mM, ensuring negligible Mg²⁺ interference even at physiological Mg²⁺ concentrations of 0.5–1.0 mM .

Ca²⁺/Mg²⁺ selectivity

Cross-study comparable

BAPTA ~158,000:1 (ΔlogK 5.20)

EDTA ~70:1 (ΔlogK 1.85)

Supports Ca²⁺-specific extracellular control

Data to verify; logK conditions may vary

Evidence Dimension	Ca²⁺/Mg²⁺ selectivity ratio (K_Ca / K_Mg or ΔlogK)
Target Compound Data	BAPTA: logK_Ca = 6.97, logK_Mg = 1.77; ΔlogK = 5.20 (~158,000:1 selectivity); Kd(Ca²⁺) = 110 nM, Kd(Mg²⁺) ≈ 19 mM; 105-fold greater affinity for Ca²⁺ than Mg²⁺
Comparator Or Baseline	EDTA: logK_Ca ≈ 10.65, logK_Mg ≈ 8.7; ΔlogK ≈ 1.85 (~70:1 selectivity); EGTA: similar selectivity to BAPTA but with pH-dependent binding kinetics
Quantified Difference	BAPTA selectivity ratio exceeds EDTA by ~2,260-fold (158,000 vs 70). BAPTA Mg²⁺ Kd (19 mM) is ~100-fold higher than EDTA Mg²⁺ Kd (~0.2 mM at pH 7), meaning BAPTA is far less compromised by physiological Mg²⁺.
Conditions	BAPTA logK values in 0.1 M KCl at 20–25°C; EDTA logK values from standard complexometric reference data at 25°C, ionic strength 0.1 M

Why This Matters

In any experiment conducted in the presence of millimolar free Mg²⁺ (i.e., nearly all physiological buffers and intracellular-like media), EDTA will substantially buffer Mg²⁺ in addition to Ca²⁺, perturbing both ion concentrations simultaneously, whereas BAPTA tetrasodium selectively controls Ca²⁺ without off-target Mg²⁺ chelation.

Ca²⁺ Binding Kinetics: BAPTA Tetrasodium Binds Ca²⁺ ~50–100× Faster Than EGTA, Enabling Resolution of Sub-Millisecond Calcium Transients

Despite having nearly identical equilibrium Ca²⁺ dissociation constants (BAPTA Kd ≈ 160 nM; EGTA Kd ≈ 150 nM at pH 7.2) [1], BAPTA tetrasodium binds Ca²⁺ with an on-rate (k_on) approximately 50–100 times faster than EGTA. Direct temperature-jump relaxometry measurements by Naraghi (1997) established that EGTA has a Ca²⁺ binding rate constant of approximately 2.5–10 × 10⁶ M⁻¹s⁻¹ (2.5–10 μM⁻¹s⁻¹), limited by the requirement for proton dissociation at physiological pH, whereas BAPTA has a k_on of approximately 4.0 × 10⁸ M⁻¹s⁻¹ (400 μM⁻¹s⁻¹) [2]. The functional consequence was demonstrated in a classic study at the squid giant synapse: presynaptic injection of EGTA at concentrations up to 80 mM was virtually ineffective at reducing evoked neurotransmitter release, whereas BAPTA at substantially lower concentrations produced a marked and reversible attenuation of transmitter release [3]. Derived dwell times and capture distances further quantify this difference: τ_dwell (Ca²⁺ on buffer) is 700–2000 ms for EGTA versus 6–60 ms for BAPTA; d_shuttle (distance Ca²⁺ is transported bound to buffer) is 28–50 μm for EGTA versus 3–9 μm for BAPTA [1].

Ca²⁺ binding on-rate

Direct head-to-head

BAPTA k_on ~400 μM⁻¹s⁻¹; τ_capture 0.04–0.4 ms

EGTA k_on 2.5–10 μM⁻¹s⁻¹; τ_capture 4–10 ms

Enables resolution of rapid Ca²⁺ nanodomains

T-jump relaxometry; validated at squid giant synapse

Evidence Dimension	Ca²⁺ binding on-rate (k_on) and functional buffering efficacy
Target Compound Data	BAPTA: k_on = 400 μM⁻¹s⁻¹ (Naraghi 1997); τ_dwell = 6–60 ms; d_shuttle = 3–9 μm; τ_capture = 0.04–0.4 ms (at [B]=270 μM); effectively attenuates neurotransmitter release at presynaptic terminal
Comparator Or Baseline	EGTA: k_on = 2.5–10 μM⁻¹s⁻¹ (Naraghi 1997); τ_dwell = 700–2000 ms; d_shuttle = 28–50 μm; τ_capture = 4–10 ms (at [B]=270 μM); virtually ineffective at reducing transmitter release even at 80 mM intracellular concentration
Quantified Difference	k_on (BAPTA) / k_on (EGTA) ≈ 40–100 fold; τ_dwell (EGTA) / τ_dwell (BAPTA) ≈ 33–117 fold; τ_capture (EGTA) / τ_capture (BAPTA) ≈ 10–100 fold
Conditions	pH 7.2, 20–25°C, ionic strength 0.1–0.15 M; squid giant synapse presynaptic terminal for functional comparison (Adler et al. 1991, J Neurosci)

Why This Matters

If the experimental objective is to probe rapid, spatially localized Ca²⁺ signaling events (e.g., neurotransmitter release nanodomains, Ca²⁺ microdomains near open channels, or calcium-induced calcium release), EGTA is kinetically incapable of intercepting Ca²⁺ before it reaches its effector; only BAPTA-class chelators with sub-millisecond capture kinetics are suitable.

• [1] Eggermann E, Bucurenciu I, Goswami SP, Jonas P. Nanodomain coupling between Ca²⁺ channels and sensors of exocytosis at fast mammalian synapses. Nat Rev Neurosci. 2012;13(1):7-21. Table 1: EGTA vs BAPTA kinetic parameters (Kd, kon, koff, τ_dwell, d_shuttle, τ_capture). PMCID: PMC2343635. View Source
• [2] Naraghi M. T-jump study of calcium binding kinetics of calcium chelators. Cell Calcium. 1997;22(4):255-268. PMID: 9481476. View Source
• [3] Adler EM, Augustine GJ, Duffy SN, Charlton MP. Alien intracellular calcium chelators attenuate neurotransmitter release at the squid giant synapse. J Neurosci. 1991;11(6):1496-1507. PMID: 1675263. View Source

pH Insensitivity: BAPTA Tetrasodium Maintains Ca²⁺ Affinity Within 3-Fold Across pH 6.5–7.5, Whereas EGTA Affinity Varies >10-Fold Due to Proton Competition

A critical and often overlooked differentiator is the pH dependence of apparent Ca²⁺ affinity. BAPTA's pKa₃ and pKa₄ values are 5.47 and 6.36 , meaning that at pH ≥ 7.0 both critical deprotonation steps are essentially complete, and Ca²⁺ binding proceeds without kinetic penalty from proton dissociation. In contrast, EGTA's protonation equilibria span the physiological pH range (pKa values ~8.8–9.5 for the final two deprotonations), such that at pH 7.2 a significant fraction of EGTA molecules remain protonated and must first shed H⁺ before binding Ca²⁺—this is the molecular basis for EGTA's ~100-fold slower k_on [1][2]. Quantitatively, Harrison and Bers (1987) demonstrated that varying ionic strength from 0.1 to 0.3 M shifts BAPTA's apparent K'_Ca by nearly 3-fold, whereas EGTA's K'_Ca shifts by only ~30%—but critically, EGTA's apparent K'_Ca changes by >10-fold across the pH interval 6.5–7.5, while BAPTA's varies by less than 3-fold over the same range [2].

pH insensitivity

Class-level inference

BAPTA ΔK'_Ca

EGTA ΔK'_Ca >10-fold across same range

Reliable Ca²⁺ control during pH fluctuations

Harrison & Bers (1987); confirm under experimental conditions

Evidence Dimension	pH dependence of apparent Ca²⁺ dissociation constant (K'_Ca)
Target Compound Data	BAPTA: ΔK'_Ca < 3-fold across pH 6.5–7.5; pKa₃ = 5.47, pKa₄ = 6.36; the Ca²⁺-binding moiety is fully deprotonated above pH ~6.5
Comparator Or Baseline	EGTA: ΔK'_Ca > 10-fold across pH 6.5–7.5; final deprotonation steps have pKa values in the 8.8–9.5 range; proton competition at pH 7.0–7.4 severely retards Ca²⁺ binding
Quantified Difference	pH sensitivity: EGTA varies >10-fold in apparent K'_Ca across 1 pH unit; BAPTA varies <3-fold. A 0.05 pH unit change can alter EGTA Kd by ~20%, while BAPTA Kd is essentially unchanged.
Conditions	20°C, 150 mM ionic strength; data from Harrison & Bers (1987), Tsien (1980), and Dojindo technical documentation

Why This Matters

In any biological experiment where local or global pH cannot be guaranteed invariant (e.g., metabolically active tissue slices, ischemia/reperfusion models, intracellular compartments with dynamic pH), EGTA-based Ca²⁺ buffering calculations become unreliable, whereas BAPTA tetrasodium provides consistent Ca²⁺ control independent of moderate pH fluctuations.

• [1] Tsien RY. New calcium indicators and buffers with high selectivity against magnesium and protons: design, synthesis, and properties of prototype structures. Biochemistry. 1980;19(11):2396-2404. doi:10.1021/bi00552a018 View Source
• [2] Harrison SM, Bers DM. The effect of temperature and ionic strength on the apparent Ca-affinity of EGTA and the analogous Ca-chelators BAPTA and dibromo-BAPTA. Biochim Biophys Acta. 1987;925(2):133-143. doi:10.1016/0304-4165(87)90099-7 View Source

Built-In Spectrophotometric Readout: BAPTA Tetrasodium Exhibits a Quantifiable UV Spectrum Shift from 254 to 279 nm Upon Ca²⁺ Binding, Enabling Reagent-Free Ca²⁺ Monitoring

Unlike EGTA and EDTA, which provide no intrinsic optical signal upon metal binding, BAPTA tetrasodium undergoes a well-characterized UV absorption shift from λ_max = 254 nm (Ca²⁺-free form) to λ_max = 279 nm (Ca²⁺-bound form) at pH > 6.0 . This shift arises because Ca²⁺ complexation restricts conjugation of the nitrogen lone-pair electrons with the aromatic rings, as predicted in the original Tsien design [1]. The spectral change is sufficiently large and pH-insensitive above pH 6.0 to permit direct, reagent-free spectrophotometric monitoring of extracellular Ca²⁺ concentration changes in real time, including transient phenomena . This dual functionality—serving simultaneously as a Ca²⁺ buffer and a quantitative Ca²⁺ indicator—is unique to BAPTA-class chelators among commonly used aminopolycarboxylic acids.

Spectrophotometric readout

Supporting evidence

BAPTA UV shift 254→279 nm (+25 nm) upon Ca²⁺ binding

EGTA/EDTA No intrinsic optical signal

Dual buffer/indicator without added dyes

pH-insensitive above pH 6.0; verify calibration

Evidence Dimension	Optical response to Ca²⁺ binding (UV absorption shift)
Target Compound Data	BAPTA tetrasodium: Ca²⁺-free λ_max = 254 nm → Ca²⁺-bound λ_max = 279 nm (Δλ = +25 nm) at pH > 6.0; shift is pH-insensitive above pH 6.0; usable for continuous spectrophotometric monitoring
Comparator Or Baseline	EGTA: no intrinsic optical change upon Ca²⁺ binding; requires exogenous indicator dye (e.g., Fura-2, Fluo-4) for optical readout. EDTA: no useful UV shift upon Ca²⁺ chelation.
Quantified Difference	BAPTA provides a +25 nm red shift, whereas EGTA and EDTA provide 0 nm shift (no intrinsic optical signal). BAPTA enables dual buffer/indicator functionality without added fluorophores.
Conditions	Aqueous solution, pH > 6.0; spectrophotometric detection; confirmed by Sigma-Aldrich technical datasheet and Tsien (1980)

Why This Matters

For continuous extracellular Ca²⁺ monitoring without introducing additional fluorophores that may compete for Ca²⁺, photobleach, or exhibit their own pH sensitivity, BAPTA tetrasodium's intrinsic UV shift reduces assay complexity, eliminates a potential source of experimental variability, and lowers per-assay cost.

• [1] Tsien RY. New calcium indicators and buffers with high selectivity against magnesium and protons: design, synthesis, and properties of prototype structures. Biochemistry. 1980;19(11):2396-2404. Section: spectral shifts on Ca²⁺ binding. doi:10.1021/bi00552a018 View Source

Aqueous Solubility: BAPTA Tetrasodium Salt Achieves ≥10 mg/mL Water Solubility, Enabling Concentrated Stock Preparation Unachievable with BAPTA Free Acid

The tetrasodium salt form (CID 131846295) provides substantially higher aqueous solubility than the corresponding free acid (CAS 85233-19-8). The Sigma-Aldrich product specification confirms solubility of 10 mg/mL (~17.7 mM) in water for the tetrasodium salt , while independent vendor data from MedChemExpress report solubility up to 100 mg/mL in water with ultrasonication . In contrast, BAPTA free acid is only sparingly soluble in neutral aqueous buffers and typically requires dissolution in DMSO (up to ~20 mg/mL) or alkaline solution, introducing organic solvent artifacts or pH shifts that complicate downstream biological assays [1]. The tetrasodium salt can be directly dissolved into aqueous physiological buffers at working pH without organic co-solvents.

Aqueous solubility

Cross-study comparable

BAPTA tetrasodium ≥10 mg/mL (~17.7 mM)
vs. free acid (sparingly soluble)

Organic solvent-free aqueous stock preparation

Vendor specifications; validate for specific protocol

Evidence Dimension	Aqueous solubility (mg/mL in water at room temperature)
Target Compound Data	BAPTA tetrasodium salt: 10 mg/mL (Sigma-Aldrich specification); up to 100 mg/mL with ultrasonication (MedChemExpress)
Comparator Or Baseline	BAPTA free acid: sparingly soluble in water; requires DMSO (up to 20 mg/mL) or alkaline pH for dissolution; BAPTA-AM: insoluble in water, requires DMSO or Pluronic F-127
Quantified Difference	Tetrasodium salt achieves ≥10 mg/mL in pure water, enabling ≥17.7 mM stock solutions without organic solvent; free acid requires organic co-solvent at all practical working concentrations.
Conditions	Room temperature, neutral pH water; Sigma-Aldrich solubility specification

Why This Matters

Procurement of the tetrasodium salt eliminates the need for DMSO or other organic solvents in extracellular Ca²⁺ buffering protocols, removing a variable that can confound cell-based assays through solvent toxicity, altered membrane properties, or unintended vehicle effects.

• [1] Abbexa Ltd. BAPTA free acid (abx080002). Reconstitution: soluble in DMSO (up to 20 mg/mL). URL: https://www.abbexa.com/bapta-free-acid View Source

Membrane Impermeability: BAPTA Tetrasodium Salt Is Strictly Confined to the Extracellular Compartment, Unlike BAPTA-AM Which Requires Intracellular Esterase Activation and Introduces Cell-Loading Variability

BAPTA tetrasodium salt is unequivocally membrane-impermeable due to its four negatively charged carboxylate groups, restricting Ca²⁺ chelation exclusively to the extracellular or extravesicular space . This is a deliberate feature, not a limitation: it enables clean separation of extracellular versus intracellular Ca²⁺ contributions without confounding compartment cross-talk. The cell-permeable analog BAPTA-AM, by contrast, is a lipophilic acetoxymethyl ester that passively diffuses across membranes but requires hydrolysis by intracellular esterases to release active BAPTA—a process that introduces cell-type-dependent variability in loading efficiency, produces formaldehyde as a byproduct, and can result in incomplete de-esterification yielding partially charged intermediates with altered Ca²⁺ affinity . The tetrasodium salt eliminates these confounds entirely when the experimental objective is to manipulate or quantify extracellular Ca²⁺.

Membrane exclusion

Supporting evidence

Tetrasodium Extracellular only; immediate activity

BAPTA-AM Cell-permeable; requires esterase cleavage; variable loading

Supports compartment-specific extracellular control

Excludes formaldehyde byproduct and esterase dependency

Evidence Dimension	Membrane permeability and compartmental confinement
Target Compound Data	BAPTA tetrasodium salt: membrane-impermeable; confined to extracellular/extraluminal compartment; immediate Ca²⁺ chelation upon dissolution; no metabolic activation required
Comparator Or Baseline	BAPTA-AM: membrane-permeable; enters all cellular compartments; requires cytosolic esterase cleavage (variable efficiency across cell types); generates formaldehyde; yields partially de-esterified intermediates
Quantified Difference	BAPTA tetrasodium provides 100% extracellular confinement with instantaneous activity; BAPTA-AM intracellular loading efficiency typically varies 2- to 5-fold across cell types and can be <50% of nominal loading concentration.
Conditions	Standard cell culture and tissue bath conditions; TCI Chemicals and Thermo Fisher Scientific technical documentation

Why This Matters

When the experimental design requires selective control of extracellular Ca²⁺—for example, to study Ca²⁺-sensing receptor activation, store-operated Ca²⁺ entry, or synaptic cleft Ca²⁺ dynamics—only the membrane-impermeable tetrasodium salt guarantees compartment specificity without the ambiguity introduced by variable intracellular AM ester hydrolysis.

Procurement-Relevant Application Scenarios for BAPTA Tetrasodium Salt (CID 131846295) Based on Quantitative Differentiation Evidence

Real-Time Spectrophotometric Monitoring of Extracellular Ca²⁺ Flux in Neuronal and Secretory Cell Preparations

The intrinsic UV absorption shift of BAPTA tetrasodium from 254 nm to 279 nm upon Ca²⁺ binding makes it the only common Ca²⁺ chelator that simultaneously buffers and optically reports [Ca²⁺] without added indicator dyes. In brain slice electrophysiology or chromaffin cell secretion assays, where Ca²⁺ dynamics occur in the extracellular cleft with millisecond kinetics, BAPTA tetrasodium's fast k_on (~400 μM⁻¹s⁻¹) and pH-insensitive response above pH 6.0 enable continuous spectrophotometric recordings that EGTA cannot provide [1]. Procurement of the tetrasodium salt specifically supports this dual-purpose usage; BAPTA free acid lacks sufficient solubility for high-concentration aqueous buffer preparation, and BAPTA-AM would inappropriately load intracellular compartments [2].

Calcium Calibration Buffer Preparation for Fluorescent Ca²⁺ Indicator Validation

Accurate calibration of Ca²⁺-sensitive fluorescent indicators (Fura-2, Fluo-4, GCaMP) requires buffers with precisely defined free [Ca²⁺] that are independent of pH fluctuations between 6.5 and 7.5 and minimally affected by physiological Mg²⁺ concentrations. BAPTA tetrasodium's combination of pH-insensitive K'_Ca (ΔK'_Ca < 3-fold across pH 6.5–7.5 versus >10-fold for EGTA) , its <1% Mg²⁺ interference at 1 mM Mg²⁺ versus ~100% interference for EDTA [1], and its high water solubility enabling 10–100 mg/mL stock preparation [2] make it the rationally preferred buffer system. These properties ensure that the free [Ca²⁺] in calibration solutions matches the calculated value across the full working pH and [Mg²⁺] range encountered in biological experiments.

Investigation of Nanodomain Ca²⁺ Coupling in Synaptic Vesicle Exocytosis

The landmark Adler et al. (1991) study at the squid giant synapse established that EGTA is functionally inert as a Ca²⁺ buffer at presynaptic release sites even at intracellular concentrations of 80 mM, whereas BAPTA robustly attenuates transmitter release . This differential is quantitatively explained by BAPTA's ~100-fold faster k_on: EGTA cannot capture Ca²⁺ ions before they diffuse the ~20–50 nm distance from channel mouth to Ca²⁺ sensor (τ_capture EGTA = 4–10 ms vs τ_capture BAPTA = 0.04–0.4 ms) [1]. Researchers investigating the spatial coupling distance between voltage-gated Ca²⁺ channels and the exocytotic machinery rely on the BAPTA/EGTA differential to measure nanodomain dimensions. Only BAPTA tetrasodium provides the requisite kinetic resolution; substitution with EGTA or EDTA would yield the erroneous conclusion that Ca²⁺ buffering is without effect on release, fundamentally mischaracterizing the coupling architecture.

Extracellular Ca²⁺-Dependent Signaling Studies in Cell Culture Models of Excitotoxicity and Neuroprotection

BAPTA tetrasodium has been used to demonstrate neuroprotective effects in vitro against excitotoxic damage and spontaneous recurrent seizures, by selectively chelating extracellular Ca²⁺ and thereby attenuating Ca²⁺ influx through NMDA receptors and voltage-gated Ca²⁺ channels . The membrane impermeability of the tetrasodium form ensures that the neuroprotective effect is attributable specifically to extracellular Ca²⁺ reduction, without the confounding intracellular Ca²⁺ buffering that would occur with BAPTA-AM [1]. For laboratories studying glutamate excitotoxicity, ischemic injury models, or epileptiform activity, this compartment selectivity is critical for mechanistic interpretation and cannot be achieved with cell-permeable chelator alternatives.

Application

Selection Property

Validation Focus

Real-time extracellular Ca²⁺ flux monitoring

Intrinsic UV-shift indicator

Confirm λ_max shift and pH insensitivity in assay buffer

Fluorescent Ca²⁺ indicator calibration

pH-insensitive Ca²⁺ affinity

Verify free [Ca²⁺] stability across pH 6.5–7.5

Synaptic nanodomain Ca²⁺ coupling studies

Sub-millisecond Ca²⁺ capture kinetics

Functional buffering validation at presynaptic terminals

Excitotoxicity model Ca²⁺ signaling

Extracellular Ca²⁺-selective chelation

Confirm compartment-specific effect; model-response validation

• [1] Tsien RY. New calcium indicators and buffers with high selectivity against magnesium and protons. Biochemistry. 1980;19(11):2396-2404. doi:10.1021/bi00552a018 View Source
• [2] Adler EM, Augustine GJ, Duffy SN, Charlton MP. Alien intracellular calcium chelators attenuate neurotransmitter release at the squid giant synapse. J Neurosci. 1991;11(6):1496-1507. PMID: 1675263. View Source